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The cer gene cluster was identified in two Sarocladium species using a self-resistance gene mining

approach. The core cluster consists of several genes, each with a specific role in building the cerulenin

molecule [1] [2].

Table 1: Core Genes in the Cerulenin Biosynthetic Cluster

Gene Predicted/ Demonstrated Function

PKS Encodes a highly reducing polyketide synthase; produces the C12 polyenoic acid precursor.

CerD Amidotransferase; responsible for the final amidation step.

CerE Reductase; performs enone reduction in the final steps.

CerF Oxidase; catalyzes the final two-electron oxidation.

The Cerulenin Biosynthetic Pathway

The elucidated pathway involves a complex series of transformations, starting from a simple polyketide

chain [1]:
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Figure 1: The established biosynthetic pathway for cerulenin, culminating in the action of the tailoring

enzymes CerD, CerF, and CerE.

Key Experimental Workflow and Protocols

The study employed a multi-faceted experimental strategy to validate the function of the cer cluster, as

summarized below [1] [2]:
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1. Gene Cluster Identification
(Self-resistance gene mining in Sarocladium spp.)

2. Heterologous Reconstitution
(Expression of cer cluster in Aspergillus nidulans)

3. Pathway Interrogation
(Expression of varying cer gene combinations)

4. In Vitro Enzyme Assays
(Validation of CerD, CerE, and CerF functions)

Click to download full resolution via product page

Figure 2: Key experimental workflow for the identification and validation of the cerulenin biosynthetic gene

cluster.

Detailed Methodologies

Heterologous Reconstitution:

Host: Aspergillus nidulans was used as a heterologous expression host.
Process: The entire cer gene cluster was successfully reconstituted in this host, which led to

the production of cerulenin, confirming the cluster's sufficiency for biosynthesis [1] [2].

Pathway Intermediation via Gene Combinations:

Strategy: Researchers expressed different subsets of the cer genes in A. nidulans.

Outcome: This approach allowed for the accumulation and identification of key pathway
intermediates and 13 new cerulenin analogues. Analyzing these compounds was crucial for

piecing together the biosynthetic sequence [1].

In Vitro Enzyme Assays:

Purpose: To biochemically validate the specific functions of tailoring enzymes.
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Findings:

CerD (amidotransferase): Catalyzes the amidation reaction [1] [2].
CerF (oxidase) and CerE (reductase): Work in the final steps involving a two-electron

oxidation and an enone reduction to form the mature cerulenin molecule [1].

Research Implications and Applications

This breakthrough has several important implications for future research and development [1]:

Biosynthetic Engineering: Paves the way for the engineered production of novel cerulenin
analogues through genetic manipulation of the cer cluster.
Platform for New Derivatives: The identified intermediates and new analogues provide a starting

point for generating a library of compounds with potentially improved pharmaceutical properties.

A Critical Distinction: cer vs. CER

It is crucial to distinguish the cer gene cluster from plant CER genes. The plant CER (Eceriferum) gene

family is involved in the synthesis of cuticular wax and is unrelated to the fungal antibiotic cerulenin [3] [4]

[5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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